Cas no 201988-95-6 (H-Gln-Betana Hydrochloride Salt)

• Product Name: H-Gln-Betana Hydrochloride Salt
• CAS No: 201988-95-6
• MF: C₁₅H₁₈ClN₃O₂
• MW: 307.775322437286
• CID: 239538
• Update Time: 2025-05-26

H-Gln-Betana Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• Pentanediamide,2-amino-N1-2-naphthalenyl-, hydrochloride (1:1), (2S)-
• H-Gln-βNA · HCl
• L-GLUTAMINE ALPHA-(BETA-NAPHTHYLAMIDE) HYDROCHLORIDE,
• Pentanediamide,2-amino-N1-2-naphthalenyl-, monohydrochloride, (2S)- (9CI)
• Pentanediamide,2-amino-N1-2-naphthalenyl-, monohydrochloride, (S)-
• H-GLN-BETANA HCL
• (S)-2-Amino-N1-(naphthalen-2-yl)pentanediamide hydrochloride
• H-Gln-NA HCl
• H-Gln-betaNA yenHCl
• H-Gln-betana hydrochloride
• L-Glutamine (beta-naphthylamide) hydrochloride
• L-Glutamine alpha-(beta-naphthylamide) hydrochloride
• L-Glutamine alpha-(beta-naphthyl)amide hydrochloride
• Pentanediamide,2-amino-n1-2-naphthalenyl-,hydrochloride(1:1),(2S)-
• CID 102601760
• L-GLUTAMINE-O-ALPHA-(BETA-NAPHTHYL)AMIDE HYDROCHLORIDE
• GLUTAMINE-BETANA HCL
• H-Gln-bNA·HCl
• H-Gln-Betana Hydrochloride Salt

• Inchi： 1S/C15H17N3O2.ClH/c16-13(7-8-14(17)19)15(20)18-12-6-5-10-3-1-2-4-11(10)9-12;/h1-6,9,13H,7-8,16H2,(H2,17,19)(H,18,20);1H/t13-;/m0./s1
• InChI Key： ZSGKEUSDVCMPLI-ZOWNYOTGSA-N
• SMILES： Cl.O=C([C@H](CCC(N)=O)N)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 307.109
• Monoisotopic Mass: 307.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2

H-Gln-Betana Hydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-15°C

Additional information on H-Gln-Betana Hydrochloride Salt

Comprehensive Overview of H-Gln-Betana Hydrochloride Salt (CAS No. 201988-95-6): Properties, Applications, and Research Insights

H-Gln-Betana Hydrochloride Salt (CAS No. 201988-95-6) is a specialized peptide derivative widely recognized for its role in biochemical research and pharmaceutical development. This compound, featuring a glutamine (Gln) backbone coupled with a Betana moiety, is often utilized in studies focusing on enzyme inhibition, cell signaling pathways, and drug delivery systems. Its hydrochloride salt form enhances solubility, making it ideal for in vitro and in vivo applications. Researchers frequently search for "H-Gln-Betana solubility" or "CAS 201988-95-6 stability," reflecting its critical role in experimental design.

The growing interest in peptide-based therapeutics has propelled H-Gln-Betana Hydrochloride Salt into the spotlight. With increasing demand for targeted drug delivery and precision medicine, this compound is often explored for its potential in cancer research and neurodegenerative disease models. Popular queries like "peptide derivatives for cancer therapy" or "H-Gln-Betana mechanism of action" highlight its relevance in contemporary science. Its compatibility with HPLC purification and mass spectrometry analysis further underscores its utility in high-throughput screening.

From a structural perspective, H-Gln-Betana Hydrochloride Salt exhibits unique hydrogen-bonding capabilities due to its glutamine side chain, which is pivotal for molecular interactions. This property aligns with trending topics such as "computational chemistry in peptide design" and "bioactive compound optimization." Laboratories often investigate its pH stability (a frequently searched term) to ensure reproducibility in experiments involving protein-protein interactions or receptor binding assays.

In the context of green chemistry, H-Gln-Betana Hydrochloride Salt is also evaluated for its sustainable synthesis routes. Researchers are increasingly searching for "eco-friendly peptide synthesis" and "CAS 201988-95-6 environmental impact," reflecting broader industry shifts toward reduced solvent waste and energy-efficient protocols. Its compatibility with solid-phase peptide synthesis (SPPS) makes it a candidate for scalable production.

Beyond academia, industries leverage H-Gln-Betana Hydrochloride Salt for cosmeceutical formulations, particularly in anti-aging and skin barrier repair products. Searches like "peptides in skincare" or "glutamine derivatives for dermatology" correlate with its rising commercial applications. The compound’s hygroscopic nature (another key search term) necessitates careful storage, a detail critical for both researchers and manufacturers.

Future directions for CAS No. 201988-95-6 may include explorations in nanocarrier systems and personalized medicine, areas frequently queried in scientific databases. As AI-driven drug discovery gains traction, the demand for well-characterized compounds like H-Gln-Betana Hydrochloride Salt will likely surge, reinforcing its status as a versatile research tool.